Single-atom Cu anchored on Mo2C boosts nitrite electroreduction to ammonia†
Chemical Communications Pub Date: 2023-11-01 DOI: 10.1039/D3CC03993E
Abstract
We design single-atom Cu anchored on Mo2C (Cu1/Mo2C) as an effective electrocatalyst towards electrochemical nitrite reduction to ammonia (NO2RR), exhibiting an NH3-faradaic efficiency of 91.5% with a corresponding NH3 yield rate of 472.9 μmol h−1 cm−2 at −0.6 V vs. RHE. Theoretical computations unravel that single-atomic Cu couples with the surface Mo atom of Mo2C to enable the construction of Cu–Mo dual-active centers, which can synergistically activate NO2− and minimize the NO2−-to-NH3 reaction energy barrier, whilst suppressing the competing hydrogen evolution reaction.
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Journal Name：Chemical Communications
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